Cas no 2228297-56-9 (2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine)

• Product Name: 2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine
• CAS No: 2228297-56-9
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5985703
• PubChem ID: 165976626
• Update Time: 2025-10-31

2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine
• 2228297-56-9
• EN300-1936393

• Inchi： 1S/C10H14BrNO3/c1-13-7-5-8(11)10(15-4-3-12)9(6-7)14-2/h5-6H,3-4,12H2,1-2H3
• InChI Key： JCILOJKFXRHUQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OCCN)OC)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine

Introduction to 2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine (CAS No. 2228297-56-9)

2-(2-bromo-4,6-dimethoxyphenoxy)ethan-1-amine, also known by its CAS registry number CAS No. 2228297-56-9, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a phenoxy group and an ethylamine moiety. The presence of the bromine atom and the methoxy groups on the aromatic ring imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The chemical structure of 2-(bromo-phenoxy)ethanamine consists of a benzene ring substituted with bromine at the para position and methoxy groups at the meta positions. This substitution pattern not only enhances the stability of the molecule but also facilitates its reactivity in various synthetic reactions. The phenoxy group is connected to an ethyl chain terminated by an amine functional group, which adds versatility to its chemical behavior.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized CAS No. 2228297-56-9 as an intermediate in the preparation of novel kinase inhibitors and other therapeutic agents. The presence of the bromine atom allows for selective substitution reactions, enabling the creation of diverse derivatives with varying biological activities.

In terms of synthesis, phenoxy ethyl amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods often involve the use of transition metal catalysts or phase-transfer catalysts to enhance reaction efficiency. The choice of synthetic pathway depends on the desired purity and scale of production.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chromatographic techniques and analytical methods.

From an environmental perspective, understanding the fate and transport of CAS No. 2228297-56-9 is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and oxidation pathways. Its persistence in certain environmental media highlights the need for careful handling and disposal practices.

In conclusion, phenoxy ethyl amine, with its unique chemical structure and versatile properties, continues to be a focal point in both fundamental research and applied sciences. As new applications emerge, further investigation into its chemical behavior and biological effects will undoubtedly contribute to its widespread utilization across multiple industries.